nauclecosidine
nauclecosidine
Brand Name:
Vulcanchem
CAS No.:
121880-13-5
VCID:
VC0052492
InChI:
InChI=1S/C25H26N2O9/c1-10-13-8-15-18-12(11-4-2-3-5-14(11)26-18)6-7-27(15)22(32)17(13)23(33)35-24(10)36-25-21(31)20(30)19(29)16(9-28)34-25/h2-5,8,15-16,19-21,25-26,28-32H,6-7,9H2,1H3/t15-,16+,19+,20-,21+,25-/m0/s1
SMILES:
CC1=C(OC(=O)C2=C(N3CCC4=C(C3C=C12)NC5=CC=CC=C45)O)OC6C(C(C(C(O6)CO)O)O)O
Molecular Formula:
C25H26N2O9
Molecular Weight:
498.5 g/mol
nauclecosidine
CAS No.: 121880-13-5
Main Products
VCID: VC0052492
Molecular Formula: C25H26N2O9
Molecular Weight: 498.5 g/mol
| CAS No. | 121880-13-5 |
|---|---|
| Product Name | nauclecosidine |
| Molecular Formula | C25H26N2O9 |
| Molecular Weight | 498.5 g/mol |
| IUPAC Name | (1S)-14-hydroxy-19-methyl-18-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4,6,8,14,18,20-heptaen-16-one |
| Standard InChI | InChI=1S/C25H26N2O9/c1-10-13-8-15-18-12(11-4-2-3-5-14(11)26-18)6-7-27(15)22(32)17(13)23(33)35-24(10)36-25-21(31)20(30)19(29)16(9-28)34-25/h2-5,8,15-16,19-21,25-26,28-32H,6-7,9H2,1H3/t15-,16+,19+,20-,21+,25-/m0/s1 |
| Standard InChIKey | RFCSEFDMNDMFCO-OUCBCNBBSA-N |
| Isomeric SMILES | CC1=C(OC(=O)C2=C(N3CCC4=C([C@@H]3C=C12)NC5=CC=CC=C45)O)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O |
| SMILES | CC1=C(OC(=O)C2=C(N3CCC4=C(C3C=C12)NC5=CC=CC=C45)O)OC6C(C(C(C(O6)CO)O)O)O |
| Canonical SMILES | CC1=C(OC(=O)C2=C(N3CCC4=C(C3C=C12)NC5=CC=CC=C45)O)OC6C(C(C(C(O6)CO)O)O)O |
| Synonyms | nauclecosidine |
| PubChem Compound | 129524 |
| Last Modified | Nov 11 2021 |
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